(E)-N-(2,3-dihydro-1H-inden-5-yl)-3-(2-methoxyphenyl)prop-2-enamide

• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol
• IUPAC Name: (E)-N-(2,3-dihydro-1H-inden-5-yl)-3-(2-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C19H19NO2/c1-22-18-8-3-2-5-15(18)10-12-19(21)20-17-11-9-14-6-4-7-16(14)13-17/h2-3,5,8-13H,4,6-7H2,1H3,(H,20,21)/b12-10+
• InChI Key: CSIZPHWKBOOAAC-ZRDIBKRKSA-N
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C(=O)NC2=CC3=C(CCC3)C=C2
• Canonical SMILES: COC1=CC=CC=C1C=CC(=O)NC2=CC3=C(CCC3)C=C2

Description

WAY-656665 is a chemical compound with the molecular formula C₁₆H₁₅ClFNO₄S. It is known for its potential applications in various scientific fields, including chemistry, biology, and medicine. The compound is characterized by its unique structure, which includes a sulfonyl group and a chloro-fluoro substituted phenyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WAY-656665 involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes the reaction of 4-acetylphenylsulfonyl chloride with methylamine to form an intermediate, which is then reacted with 3-chloro-4-fluoroaniline under specific conditions to yield WAY-656665 .

Industrial Production Methods

Industrial production of WAY-656665 typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as recrystallization and purification to obtain the final product in its desired form.

Chemical Reactions Analysis

Types of Reactions

WAY-656665 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The chloro and fluoro groups on the phenyl ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, and substituted derivatives of WAY-656665, depending on the specific reagents and conditions used.

Scientific Research Applications

WAY-656665 has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a reference compound in analytical studies.

Biology: Investigated for its potential effects on cellular processes and signaling pathways.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and inflammatory conditions.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of WAY-656665 involves its interaction with specific molecular targets and pathways. The compound is known to modulate certain enzymes and receptors, leading to changes in cellular signaling and function. Detailed studies have shown that WAY-656665 can inhibit or activate specific pathways, depending on the context and concentration used .

Comparison with Similar Compounds

Similar Compounds

WAY-100635: A selective serotonin receptor antagonist.

WAY-267464: A compound with potential anxiolytic effects.

WAY-181187: Known for its effects on dopamine receptors.

Uniqueness

WAY-656665 is unique due to its specific structural features, such as the sulfonyl group and chloro-fluoro substituted phenyl ring, which confer distinct chemical and biological properties. Compared to similar compounds, WAY-656665 exhibits unique reactivity and potential therapeutic applications, making it a valuable compound for further research and development .